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Compound of Interest

2-Methoxycarbonylphenylboronic
Compound Name: d
aci

cat. No.: B1303776

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
methoxycarbonylphenylboronic acid. Due to the limited availability of specific quantitative
solubility data in publicly accessible literature, this document outlines qualitative solubility
information and presents a detailed experimental protocol for its determination. Furthermore,
solubility data for the parent compound, phenylboronic acid, is included to provide a
foundational understanding of solubility trends in various organic solvents.

Physicochemical Properties of 2-
Methoxycarbonylphenylboronic Acid

2-Methoxycarbonylphenylboronic acid is a white to light yellow crystalline powder.[1][2] It is
a versatile reagent in organic synthesis, particularly in Suzuki-Miyaura cross-coupling
reactions, which are pivotal in the synthesis of complex organic molecules for pharmaceuticals
and material science.[2]

Table 1: Physicochemical Properties of 2-Methoxycarbonylphenylboronic Acid
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Property Value Reference
Molecular Formula CsHoBOa4 [1112]
Molecular Weight 179.97 g/mol [1][2]
Melting Point 102-107 °C [3]
Appearance White to light yellow powder [1112]

2-
Synonyms (Methoxycarbonyl)benzenebor  [1][2]

onic acid

Solubility Profile

Qualitative Solubility of 2-
Methoxycarbonylphenylboronic Acid

Direct, quantitative solubility data for 2-methoxycarbonylphenylboronic acid in a range of
solvents is not readily available in the reviewed literature. However, qualitative descriptions
indicate that it is soluble in methanol.[4][5] A structurally similar compound, [2-fluoro-3-
(methoxycarbonyl)phenyl]boronic acid, is reported to be slightly soluble in DMSO and
methanol.[6][7]

Quantitative Solubility of Phenylboronic Acid: An Analog
Study

To approximate the solubility behavior of 2-methoxycarbonylphenylboronic acid, it is
instructive to examine the solubility of the parent compound, phenylboronic acid. Phenylboronic
acids generally exhibit high solubility in ethers and ketones, moderate solubility in chloroform,
and very low solubility in hydrocarbons.[8][9][10] The following table summarizes
experimentally determined solubility data for phenylboronic acid in several common organic
solvents. This data can serve as a useful reference for solvent selection in reactions and
purifications involving 2-methoxycarbonylphenylboronic acid.

Table 2: Solubility of Phenylboronic Acid in Various Organic Solvents
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Solvent Temperature (°C) Mole Fraction (x)
Acetone 20 ~0.04
30 ~0.06

40 ~0.09

Chloroform 20 ~0.01
30 ~0.02

40 ~0.03

Dipropyl ether 20 ~0.03
30 ~0.05

40 ~0.08

Methylcyclohexane 20 <0.001
30 <0.001

40 <0.001

Note: Data is extrapolated from graphical representations in literature and should be
considered approximate.

Experimental Protocol for Solubility Determination:
The Dynamic Method

The dynamic (or synthetic) method is a reliable technique for determining the solubility of
boronic acids in organic solvents.[11] This method involves heating a biphasic mixture of the
solute and solvent at a constant rate until a clear, single-phase solution is observed.[11]

Materials and Equipment

e Solute: 2-Methoxycarbonylphenylboronic acid

e Solvents: High-purity organic solvents of interest
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Apparatus:

o Jacketed glass vessel

[¢]

Circulating fluid bath for precise temperature control

[¢]

Analytical balance

[e]

Magnetic stirrer and stir bar

o

Calibrated temperature probe

[¢]

Light source and detector (luminance probe or photodiode) to monitor turbidity

Step-by-Step Procedure

Sample Preparation: Accurately weigh a specific amount of 2-
methoxycarbonylphenylboronic acid and the chosen solvent into the jacketed glass
vessel to create a mixture of known composition (mole fraction).

Heating and Stirring: Begin vigorous stirring of the biphasic mixture. Heat the sample at a
slow, constant rate (e.g., 0.1-0.5 °C/min) using the circulating fluid bath.

Equilibrium Point Determination: Continuously monitor the mixture for the disappearance of
the solid phase. The temperature at which the last solid particles dissolve, resulting in a
perfectly clear solution, is the equilibrium solubility temperature for that specific composition.
[11] This point of clarification can be determined visually or more accurately by monitoring
the light transmission through the sample; the temperature at which the light intensity
reaches a stable maximum indicates the dissolution point.[11]

Data Collection: Repeat this procedure for a range of different compositions of the solute and
solvent to generate a solubility curve (temperature vs. mole fraction).

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the dynamic method for determining the

solubility of 2-methoxycarbonylphenylboronic acid.
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Caption: Workflow for Dynamic Solubility Determination.

Conclusion

While specific quantitative solubility data for 2-methoxycarbonylphenylboronic acid remains
elusive in the current literature, this guide provides researchers with the necessary tools to
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understand and determine its solubility profile. By referencing the qualitative information and
the analogous data for phenylboronic acid, and by employing the detailed dynamic
experimental protocol, scientists and drug development professionals can effectively
characterize the solubility of this important synthetic building block in various solvent systems,
aiding in process development, reaction optimization, and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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